Cas no 1849341-44-1 (2-Bromoprop-2-ene-1-thiol)

• Product Name: 2-Bromoprop-2-ene-1-thiol
• CAS No: 1849341-44-1
• MF: C₃H₅BrS
• MW: 153.040798902512
• CID: 5837333
• PubChem ID: 21619846
• Update Time: 2025-06-13

2-Bromoprop-2-ene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-bromoprop-2-ene-1-thiol
• EN300-6301933
• SCHEMBL7637637
• 1849341-44-1
• 2-Bromoprop-2-ene-1-thiol

• Inchi： 1S/C3H5BrS/c1-3(4)2-5/h5H,1-2H2
• InChI Key： ZXGBAFRWWUZPNF-UHFFFAOYSA-N
• SMILES： BrC(=C)CS

Computed Properties

• Exact Mass: 151.92953g/mol
• Monoisotopic Mass: 151.92953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl bromides

Additional information on 2-Bromoprop-2-ene-1-thiol

Comprehensive Overview of 2-Bromoprop-2-ene-1-thiol (CAS No. 1849341-44-1): Properties, Applications, and Industry Insights

2-Bromoprop-2-ene-1-thiol (CAS No. 1849341-44-1) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique structural features. This sulfur-containing bromoalkene combines a reactive thiol group (-SH) with a bromine-substituted double bond, making it valuable for click chemistry applications and polymer modification. Recent studies highlight its role in developing bioactive molecules and functional materials, aligning with the growing demand for sustainable chemical synthesis.

The compound's molecular structure (C₃H₅BrS) enables diverse reactivity patterns. Researchers emphasize its utility in thiol-ene reactions, a green chemistry approach favored for low-energy polymerization. Industry reports indicate rising interest in 1849341-44-1 as a building block for pharmaceutical intermediates, particularly in cysteine protease inhibitor development. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for precision synthesis applications.

Environmental considerations drive innovation in handling 2-Bromoprop-2-ene-1-thiol. Modern microreactor technology minimizes waste generation during its synthesis, addressing green chemistry principles. The compound's vapor pressure (0.12 mmHg at 25°C) and logP value (1.83) make it suitable for controlled release formulations. Recent patent filings reveal novel applications in OLED materials and self-healing polymers, positioning it as a multifunctional reagent in advanced material science.

Supply chain data shows increasing global demand for CAS 1849341-44-1, particularly from electronic materials manufacturers. Storage recommendations emphasize argon atmosphere protection at -20°C to maintain stability. Analytical challenges include distinguishing it from isomeric forms during quality control procedures. The compound's UV absorption at 280 nm facilitates detection in reaction monitoring systems.

Emerging research explores 2-Bromoprop-2-ene-1-thiol's potential in bioconjugation techniques for antibody-drug conjugates. Its dual functionality allows simultaneous protein labeling and cross-linking, valuable for diagnostic assay development. Computational chemistry studies predict favorable molecular docking properties, suggesting applications in enzyme inhibition studies. These developments align with personalized medicine trends driving pharmaceutical R&D investments.

Technical literature documents optimized synthetic protocols for 1849341-44-1 using phase-transfer catalysis, achieving yields exceeding 85%. The compound's thermal stability (decomposition >150°C) supports its use in high-temperature reactions. Safety assessments recommend engineering controls for handling due to its characteristic odor, though it falls below REACH restriction thresholds. These properties make it preferable to traditional thiol reagents in many applications.

Market analysts note growing adoption of 2-Bromoprop-2-ene-1-thiol in agrochemical research for developing plant growth regulators. Its chiral derivatives show promise in asymmetric synthesis of natural product analogs. Recent advances in flow chemistry systems demonstrate efficient kilogram-scale production, addressing scalability challenges. These developments position CAS 1849341-44-1 as a versatile intermediate meeting diverse industrial needs.

Future prospects include potential applications in smart materials responsive to redox stimuli. Research collaborations are investigating its incorporation into conductive polymers for flexible electronics. The compound's structure-activity relationships continue to be explored through QSAR modeling, revealing new structure-property correlations. These interdisciplinary applications underscore its significance in next-generation chemical innovation.